[2-(Methylthio)phenyl]-[1-[oxo(4-thiadiazolyl)methyl]-3-piperidinyl]methanone

• Molecular Formula: C16H17N3O2S2
• Molecular Weight: 347.5 g/mol
• IUPAC Name: (2-methylsulfanylphenyl)-[1-(thiadiazole-4-carbonyl)piperidin-3-yl]methanone
• InChI: InChI=1S/C16H17N3O2S2/c1-22-14-7-3-2-6-12(14)15(20)11-5-4-8-19(9-11)16(21)13-10-23-18-17-13/h2-3,6-7,10-11H,4-5,8-9H2,1H3
• InChI Key: AKURUKNQDJYGJR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)C2CCCN(C2)C(=O)C3=CSN=N3
• solubility: 16.7 [ug/mL]

Description

[2-(methylthio)phenyl]-[1-[oxo(4-thiadiazolyl)methyl]-3-piperidinyl]methanone is an aromatic ketone.

Scientific Research Applications

• Synthesis and Crystal Structure Analysis :

  • Compounds with structures similar to the requested chemical have been synthesized and their crystal structures analyzed. For instance, the synthesis and crystal structure of related compounds were examined, highlighting the importance of these compounds in structural chemistry and material science (Sun et al., 2017).

• Biological Activities :

  • Certain derivatives of the compound have shown promising biological activities. For example, synthesized compounds exhibited herbicidal and insecticidal activities, indicating potential applications in agriculture and pest control (Wang et al., 2015).

• Facile Synthesis and Applications :

  • The ease of synthesizing these compounds and their derivatives suggests a wide range of potential applications in various fields of chemistry (Joshi et al., 1986).

• Anticancer Evaluation :

  • Some synthesized derivatives of similar compounds have been evaluated for their potential as anticancer agents (Gouhar & Raafat, 2015).

• Insecticidal Activity :

  • Novel piperidine thiazole compounds, akin to the requested chemical, have been designed, synthesized, and shown to possess insecticidal activities, suggesting applications in the field of pest management (Ding et al., 2019).

• Thermal and Optical Studies :

  • The thermal, optical, and structural properties of related compounds have been studied, which could be crucial for their application in material science and engineering (Karthik et al., 2021).

• Antimicrobial and Antifungal Activity :

  • Synthesis of derivatives has led to compounds with notable antibacterial and antifungal activities, suggesting potential pharmaceutical applications (Swarnkar et al., 2014).

• Antihypertensive α-Blocking Agents :

  • Research has been conducted on synthesizing and reacting these compounds for use as antihypertensive α-blocking agents, indicating their potential in therapeutic applications (Abdel-Wahab et al., 2008).